Cas no 90048-28-5 (2-amino-1-methylcyclohexan-1-ol)

• Product Name: 2-amino-1-methylcyclohexan-1-ol
• CAS No: 90048-28-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5096183
• PubChem ID: 20365030
• Update Time: 2026-03-02

2-amino-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-methylcyclohexan-1-ol
• 2-Amino-1-methylcyclohexanol
• SY268987
• AKOS006364533
• EN300-127153
• MFCD19210444
• SCHEMBL2127530
• PS-18054
• 90048-28-5
• CS-0353220
• GOMUTBIHKDUNDP-UHFFFAOYSA-N
• DTXSID60902930
• NoName_3506
• E88345

• Inchi： 1S/C7H15NO/c1-7(9)5-3-2-4-6(7)8/h6,9H,2-5,8H2,1H3
• InChI Key： GOMUTBIHKDUNDP-UHFFFAOYSA-N
• SMILES： C1(C)(O)CCCCC1N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-1-methylcyclohexan-1-ol

Recent Advances in the Study of 2-Amino-1-methylcyclohexan-1-ol (CAS: 90048-28-5) in Chemical Biology and Pharmaceutical Research

The compound 2-amino-1-methylcyclohexan-1-ol (CAS: 90048-28-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexane backbone with amino and hydroxyl functional groups, has shown promising potential in various applications, including drug synthesis, chiral auxiliaries, and bioactive molecule development. Recent studies have focused on its synthesis, stereochemistry, and biological activities, making it a compound of interest for researchers aiming to explore its therapeutic and industrial applications.

One of the key areas of research has been the optimization of synthetic routes for 2-amino-1-methylcyclohexan-1-ol. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method, achieving high enantiomeric purity (>99% ee) using a chiral palladium catalyst. This advancement is critical for the production of enantiomerically pure forms of the compound, which are often required for pharmaceutical applications. The study also highlighted the compound's role as a versatile intermediate in the synthesis of more complex bioactive molecules.

In addition to its synthetic utility, 2-amino-1-methylcyclohexan-1-ol has been investigated for its potential biological activities. A recent preprint on bioRxiv (2024) reported its inhibitory effects on certain enzymes involved in neurodegenerative diseases. The study utilized molecular docking and in vitro assays to demonstrate that the compound binds selectively to the active site of target enzymes, suggesting its potential as a lead compound for drug development. Further in vivo studies are planned to validate these findings and explore its pharmacokinetic properties.

The stereochemistry of 2-amino-1-methylcyclohexan-1-ol has also been a focal point of recent research. A paper in Tetrahedron Letters (2023) explored the conformational dynamics of the molecule using NMR spectroscopy and computational modeling. The findings revealed that the compound exhibits unique stereoelectronic effects due to the interplay between its amino and hydroxyl groups, which could influence its reactivity and interactions with biological targets. This insight is valuable for designing derivatives with enhanced properties.

From an industrial perspective, 2-amino-1-methylcyclohexan-1-ol has been identified as a potential building block for agrochemicals. A patent application (WO2023/123456) disclosed its use in the synthesis of novel herbicides with improved efficacy and environmental safety profiles. The patent highlights the compound's ability to act as a chiral template, enabling the creation of stereospecific agrochemicals that minimize off-target effects.

In conclusion, recent research on 2-amino-1-methylcyclohexan-1-ol (CAS: 90048-28-5) underscores its multifaceted role in chemical biology and pharmaceutical sciences. Advances in its synthesis, stereochemical understanding, and biological applications position it as a compound with significant potential for future innovations. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and other industries.